exo-7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid

• IUPAC Name: (1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C7H10O3/c8-7(9)5-3-4-1-2-6(5)10-4/h4-6H,1-3H2,(H,8,9)/t4-,5+,6+/m0/s1
• InChI Key: UYLYISCHTFVYHN-KVQBGUIXSA-N
• Canonical SMILES: C1CC2C(CC1O2)C(=O)O
• Isomeric SMILES: C1C[C@@H]2[C@@H](C[C@H]1O2)C(=O)O
• Molecular Formula: C7H10O3
• Molecular Weight: 142.15 g/mol
• CAS RN: 38263-56-8

Description

“exo-7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid” is a potential antitumor agent and an important raw material and intermediate used in Organic Synthesis, Pharmaceuticals, Agrochemicals, and Dyestuff.

Synthesis Analysis

The synthesis of 7-oxabicyclo[2.2.1]heptane derivatives often involves the Diels–Alder reaction of furans with olefinic or acetylenic dienophiles. A study describes the stereoselective hydrolysis of (exo,exo)-7-oxabicyclo[2.2.1]heptane-2,3-dimethanol, diacetate ester to the corresponding chiral monoacetate ester using lipases.

Molecular Structure Analysis

The molecular formula of “exo-7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid” is C7H10O3. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The compound is an intermediate in a useful synthesis of 4,4-dialkyl-2-butenolides, based on reaction with two moles of Grignard reagent, followed by cycloreversion (elimination of furan) to release the double bond.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 98.1430. It has a refractive index of n20/D 1.448 (lit.), a boiling point of 119 °C/713 mmHg (lit.), and a density of 0.968 g/mL at 25 °C (lit.).

Scientific Research Applications

Bridgehead-Functionalized Bicyclo[2.2.1]heptanes

From a molecular architecture perspective, compounds with a [2.2.1] bicyclic core can be classified based on the presence of a bridgehead carbon. While camphor, sordarins, and bornanesultam lack a bridgehead, researchers are particularly interested in methods to access bicyclo[2.2.1]heptanes with a functionalized bridgehead. The enantioselective approach via a formal [4 + 2] cycloaddition reaction represents a promising strategy.

Mechanism of Action

While the exact mechanism of action is not specified in the search results, it’s noted that “exo-7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic anhydride” acts as a potential antitumor agent.

Safety and Hazards

The compound causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is also moisture sensitive and should be stored away from strong oxidizing agents and water/moisture.

Future Directions

The compound is an important raw material and intermediate used in Organic Synthesis, Pharmaceuticals, Agrochemicals, and Dyestuff. Its potential as an antitumor agent suggests it may have future applications in medical research and treatment.